Cas no 2171821-84-2 (1-(azidomethyl)-2-oxaspiro4.7dodecan-3-one)

• Product Name: 1-(azidomethyl)-2-oxaspiro4.7dodecan-3-one
• CAS No: 2171821-84-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5817812
• PubChem ID: 165800532
• Update Time: 2025-05-30

1-(azidomethyl)-2-oxaspiro4.7dodecan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-2-oxaspiro4.7dodecan-3-one
• EN300-1479265
• 1-(azidomethyl)-2-oxaspiro[4.7]dodecan-3-one
• 2171821-84-2

• Inchi： 1S/C12H19N3O2/c13-15-14-9-10-12(8-11(16)17-10)6-4-2-1-3-5-7-12/h10H,1-9H2
• InChI Key： BAWJZQQBIBCXBT-UHFFFAOYSA-N
• SMILES： O1C(CC2(CCCCCCC2)C1CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.7Ų

Additional information on 1-(azidomethyl)-2-oxaspiro4.7dodecan-3-one

1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one: A Comprehensive Overview

1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one, with the CAS number 2171821-84-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a seven-membered ring fused to a four-membered ring, with an azidomethyl group attached to the nitrogen atom in the four-membered ring. The presence of the azide group (-N₃) introduces interesting reactivity and functional properties, making this compound a valuable building block in various chemical reactions and applications.

The synthesis of 1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one involves a multi-step process, typically starting from readily available starting materials such as cyclic ketones or aldehydes. The key steps often include nucleophilic substitution, oxidation, and cyclization reactions, which are carefully optimized to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of its synthesis, aligning with current trends in chemical research towards environmentally friendly processes.

One of the most notable features of this compound is its reactivity under various conditions. The azide group is known for its ability to undergo click chemistry reactions, particularly the Huisgen cycloaddition reaction, which has been widely utilized in the synthesis of complex molecules and materials. In addition, the spirocyclic structure provides unique steric and electronic properties, making it suitable for applications in drug design, polymer chemistry, and supramolecular assembly.

Recent studies have explored the potential of 1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one in drug delivery systems. Researchers have demonstrated that its azide functionality can be used to create bioresponsive materials that release drugs in response to specific stimuli, such as changes in pH or temperature. This property has significant implications for targeted drug delivery and personalized medicine, where precise control over drug release is crucial.

In the field of polymer chemistry, this compound has been employed as a monomer for the synthesis of novel polymers with tailored mechanical and thermal properties. The spirocyclic structure contributes to the formation of cross-linked networks, which exhibit enhanced strength and durability compared to conventional polymers. These materials have potential applications in aerospace engineering, where lightweight yet robust materials are highly sought after.

The structural uniqueness of 1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one also makes it an attractive candidate for use in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π-π stacking has been leveraged to create nanoscale architectures with potential applications in sensing technologies and catalysis.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and dynamic behavior, further aiding its application in various chemical systems.

The growing interest in 1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one is also reflected in its increasing presence in academic publications and industry reports. Researchers continue to explore its potential in emerging areas such as 3D printing materials, biodegradable polymers, and advanced composites. Its versatility as both a functional material and a chemical building block underscores its importance in modern chemical research.

In conclusion, 1-(Azidomethyl)-2-Oxaspiro[4.7]dodecan-3-one, with CAS number 2171821-84-2, represents a fascinating example of how structural complexity can lead to diverse functional properties. As research progresses, this compound is expected to find even more innovative applications across various scientific disciplines.